Cas no 646521-54-2 (Ethanone, 1-(9-bromophenanthrenyl)-)

• Product Name: Ethanone, 1-(9-bromophenanthrenyl)-
• CAS No: 646521-54-2
• MF: C₁₆H₁₁BrO
• MW: 299.161943674088
• CID: 419685
• PubChem ID: 71379225
• Update Time: 2025-04-19

Ethanone, 1-(9-bromophenanthrenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(9-bromophenanthrenyl)-
• 1-(9-bromophenanthren-1-yl)ethanone
• 1-(9-BROMOPHENANTHREN-1-YL)ETHAN-1-ONE
• 646521-54-2
• DTXSID30801805

• Inchi： 1S/C16H11BrO/c1-10(18)11-7-4-8-13-12-5-2-3-6-14(12)16(17)9-15(11)13/h2-9H,1H3
• InChI Key： JEIAZKGDRJYFIW-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(C)=O)C=CC=C2C2C=CC=CC=21

Computed Properties

• Exact Mass: 297.99933
• Monoisotopic Mass: 297.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07